Cas no 655-12-9 (4'-Chloro-2',5'-difluoroacetophenone)

• Product Name: 4'-Chloro-2',5'-difluoroacetophenone
• CAS No: 655-12-9
• MF: C₈H₅ClF₂O
• MW: 190.574508428574
• MDL: MFCD00068247
• CID: 502698
• PubChem ID: 600151
• Update Time: 2025-06-25

4'-Chloro-2',5'-difluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-2,5-difluorophenyl)ethanone
• 4'-Chloro-2',5'-difluoroacetophenone
• Ethanone,1-(4-chloro-2,5-difluorophenyl)-
• 1-acetyl-4-chloro-2,5-difluorobenzene
• 2,5-difluoro-4-chloroacetophenone
• 4-Chlor-2,5-difluor-acetophenon
• CS-0317412
• 4-chloro-2,5-difluoroacetophenone
• FS-4320
• 655-12-9
• SCHEMBL690412
• DTXSID90344884
• 1-[4-chloranyl-2,5-bis(fluoranyl)phenyl]ethanone
• A835138
• AKOS006230384
• 1-(4-Chloro-2,5-difluoro-phenyl)-ethanone
• 1-(4-chloro-2,5-difluorophenyl)ethan-1-one
• MFCD00068247
• FT-0617998
• BBL103114
• 1-(4-Chloro-2,5-difluoro-phenyl)ethanone
• STL556924
• DB-054820

• MDL： MFCD00068247
• Inchi： 1S/C8H5ClF2O/c1-4(12)5-2-8(11)6(9)3-7(5)10/h2-3H,1H3
• InChI Key： XLBICEUZJHYFQG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(C)=O)C=C1F)F

Computed Properties

• Exact Mass: 190.00000
• Monoisotopic Mass: 189.9996988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.348
• Boiling Point: 90°C 5mm
• Flash Point: 100°C
• Refractive Index: 1.494
• PSA: 17.07000
• LogP: 2.82080

4'-Chloro-2',5'-difluoroacetophenone Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4'-Chloro-2',5'-difluoroacetophenone

4'-Chloro-2',5'-difluoroacetophenone (CAS No. 655-12-9): A Versatile Intermediate in Modern Organic Synthesis

4'-Chloro-2',5'-difluoroacetophenone (CAS No. 655-12-9) is a highly specialized aromatic ketone compound that has garnered significant attention in the field of fine chemicals and pharmaceutical intermediates. Its unique molecular structure, characterized by the presence of chloro and difluoro substituents on the phenyl ring, makes it a valuable building block for synthesizing complex molecules. The compound's CAS number 655-12-9 is frequently searched in chemical databases, reflecting its importance in research and industrial applications.

In recent years, the demand for halogenated acetophenones like 4'-Chloro-2',5'-difluoroacetophenone has surged due to their role in developing advanced materials and bioactive compounds. Researchers often inquire about "synthesis methods for 655-12-9" or "applications of difluoroacetophenone derivatives," highlighting its relevance in contemporary chemistry. The compound's electron-withdrawing groups enhance its reactivity, making it ideal for cross-coupling reactions and nucleophilic substitutions—key topics in modern organic synthesis.

The physicochemical properties of 4'-Chloro-2',5'-difluoroacetophenone contribute to its versatility. With a molecular formula of C₈H₅ClF₂O, it exhibits moderate solubility in organic solvents like dichloromethane and ethyl acetate, which are commonly used in laboratory settings. Its melting point and stability under various conditions are frequently discussed in technical forums, as these parameters are critical for process optimization in scale-up production.

From an industrial perspective, 655-12-9 is often employed in the synthesis of agrochemicals and pharmaceutical intermediates. Searches for "4'-Chloro-2',5'-difluoroacetophenone suppliers" or "CAS 655-12-9 price trends" reflect its commercial significance. The compound's ability to undergo Friedel-Crafts acylation and halogen exchange reactions makes it a preferred choice for constructing heterocyclic frameworks, a hot topic in drug discovery pipelines.

Environmental and safety considerations are also prominent in discussions about 4'-Chloro-2',5'-difluoroacetophenone. While not classified as hazardous under standard regulations, proper handling protocols are emphasized in Material Safety Data Sheets (MSDS). Queries such as "biodegradability of difluoroacetophenones" or "green chemistry alternatives for 655-12-9" align with the growing focus on sustainable chemical practices—a trend dominating academic and industrial research agendas.

Analytical characterization of CAS No. 655-12-9 typically involves techniques like GC-MS, HPLC, and NMR spectroscopy, which are routinely searched by quality control professionals. The compound's distinct spectral fingerprints facilitate its identification in complex mixtures, a feature particularly valued in process chemistry and patent literature.

In conclusion, 4'-Chloro-2',5'-difluoroacetophenone represents a critical junction between academic research and industrial application. Its multifaceted reactivity profile continues to inspire innovations in catalysis, material science, and medicinal chemistry, ensuring its enduring relevance in the molecular toolkit of synthetic chemists worldwide.